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Compound of Interest

Compound Name: Acetyl iodide

Cat. No.: B1581244 Get Quote

Acetyl Iodide: Technical Support Center
This guide provides essential safety information, troubleshooting advice, and handling

protocols for acetyl iodide for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is acetyl iodide and what are its primary hazards?

Acetyl iodide (CH₃COI) is a colorless, fuming liquid with a pungent odor that is highly reactive

and used in organic synthesis.[1][2][3] It is classified as a corrosive and combustible material.

[4][5] The primary hazards include:

Corrosivity: It can cause severe burns to the skin and eyes upon contact.[1][2][4]

Toxicity: Inhalation of its vapors can irritate the lungs, potentially leading to a build-up of fluid

in the lungs (pulmonary edema), which is a medical emergency.[1][2][4][5]

Reactivity with Water: It reacts violently and exothermically with water or moisture to produce

toxic and corrosive hydrogen iodide gas.[1][2][4]

Flammability: While it may not ignite readily, it is considered a combustible material.[4][5]

Q2: What are the proper storage conditions for acetyl iodide?

Proper storage is crucial to maintain the stability and safety of acetyl iodide. Key storage

recommendations include:
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Containers: Keep containers tightly closed and in their original packaging.[6][7]

Environment: Store in a cool, dry, and well-ventilated area.[3][6][7] Some sources

recommend storage at room temperature, while others suggest a cool and dark place below

15°C.[6]

Inert Atmosphere: For long-term stability, it should be stored under an inert gas.[8]

Avoidances: Protect from moisture, direct sunlight, and heat sources.[3][6][8][9] It is also

sensitive to light.[9]

Q3: What personal protective equipment (PPE) is required when handling acetyl iodide?

Due to its corrosive and toxic nature, a comprehensive set of PPE is mandatory:

Eye and Face Protection: Wear indirect-vent, impact and splash-resistant goggles along with

a face shield.[1][6] Contact lenses should not be worn.[1]

Hand Protection: Wear gloves made of a material that cannot be permeated or degraded by

acetyl iodide. Silver Shield®/4-H® gloves are recommended.[1]

Body Protection: Wear protective clothing, such as a lab coat or a chemical-resistant suit

(e.g., DuPont Tychem®), to prevent skin contact.[1][6]

Respiratory Protection: Use a NIOSH-approved supplied-air respirator with a full facepiece,

especially where the potential for overexposure exists.[1][6]

Q4: What materials are incompatible with acetyl iodide?

Acetyl iodide can react vigorously or explosively with several substances:

Water and Moisture: Reacts to release toxic and corrosive hydrogen iodide.[1][4]

Alcohols: Decomposes exothermically in alcohol.[4]

Strong Bases: Reacts vigorously with strong bases like sodium hydroxide and potassium

hydroxide, generating heat.[1][10]
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Ethers: Can react explosively with diisopropyl ether and other ethers in the presence of trace

metal salts.[1][4]

Strong Oxidizing Agents: Incompatible with strong oxidizing agents.[6]

Metals: It is corrosive to metals.[1][2][5]

Q5: How does acetyl iodide decompose and what are the hazardous byproducts?

Acetyl iodide decomposes on contact with water, moisture, or heat.[2][4][11] The primary

hazardous decomposition products are:

Hydrogen Iodide (HI): A toxic and corrosive gas formed upon reaction with water or moisture.

[1][2][4]

Iodine Vapor and other Iodides: Produced in a fire.[1][10]

Carbon Oxides: Can be produced during a fire.[6]

Q6: What should I do in case of an acetyl iodide spill?

In the event of a spill, follow these steps:

Evacuate and Secure: Immediately evacuate personnel from the area and control entry.[1]

Eliminate Ignition Sources: Remove all sources of ignition.[1][12]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: For minor spills, contain and absorb the spill with inert materials like sand,

earth, or vermiculite.[7] Do not use water.[1][10]

Neutralization: Neutralize the spilled material with crushed limestone, soda ash, or lime.[1]

[10]

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,

labeled container for waste disposal.[7][13]
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Q7: What is the proper first aid response to acetyl iodide exposure?

Immediate medical attention is crucial after any exposure to acetyl iodide.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Remove contact lenses if it can be done safely. Seek

immediate medical attention.[1][7]

Skin Contact: Quickly remove all contaminated clothing. Immediately wash the affected skin

with large amounts of soap and water. Seek immediate medical attention.[1][7]

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[1][7]

Ingestion: Do not induce vomiting. Clean the mouth with water. Seek immediate medical

attention.[6]

Q8: How should I dispose of acetyl iodide waste?

Acetyl iodide and materials contaminated with it should be treated as hazardous waste.[1]

Place waste in a properly labeled, sealed container.[7]

Dispose of the waste in accordance with local, state, and federal regulations. Contact your

institution's environmental health and safety department for specific guidance.

Troubleshooting Guides
Scenario 1: I noticed the acetyl iodide in my bottle has turned brown. Is it still usable?

A brown color indicates decomposition, likely due to exposure to air or moisture, which liberates

free iodine.[1] This decomposition compromises the purity of the reagent. For syntheses

requiring high purity, it is recommended to use fresh, colorless acetyl iodide. The decomposed

material may still be suitable for some applications, but the presence of impurities like hydrogen

iodide could interfere with your reaction.

Scenario 2: I can smell a pungent odor near the storage area. What should I do?
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A pungent odor suggests a possible leak or spill.[1][2]

Do not enter the area without appropriate respiratory protection.

If the odor is strong, evacuate the immediate vicinity and inform your lab supervisor or safety

officer.

Ensure the area is well-ventilated.

Wearing full PPE, carefully inspect the storage containers and surrounding area for any

signs of a leak or spill.

If a leak is found, handle it as a spill and decontaminate the area as described in the FAQ

section.

Scenario 3: A small amount of acetyl iodide spilled on the lab bench. How do I clean it up?

For a small spill:

Ensure you are wearing the appropriate PPE, including respiratory protection, gloves, and

eye/face protection.

Contain the spill with an inert absorbent material like sand or vermiculite.[7]

Neutralize the spill with a suitable agent like crushed limestone or soda ash.[1][10]

Carefully collect the contained material using non-sparking tools and place it in a labeled

container for hazardous waste disposal.[7]

Wipe the area clean and ensure it is well-ventilated.

Scenario 4: My experiment involving acetyl iodide is generating unexpected fumes. What is

the immediate course of action?

Unexpected fumes can indicate a runaway reaction or decomposition.

If it is safe to do so, stop the reaction by removing the heat source or quenching the reaction

with a suitable non-reactive solvent.
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If the reaction cannot be controlled, evacuate the immediate area and activate the

emergency alarm.

Ensure the fume hood is functioning correctly.

Inform your supervisor and the safety officer immediately.

Do not re-enter the area until it has been deemed safe by qualified personnel.

Quantitative Data
Property Value Source

Molecular Formula C₂H₃IO [2][14]

Molecular Weight 169.95 g/mol [2][14]

Appearance
Colorless, fuming liquid; turns

brown on exposure to air.
[1][2][5]

Boiling Point 105-109 °C [10][14]

Density 2.070 g/cm³ [14]

Vapor Pressure 32.4 mmHg [5]

UN Number 1898 [6]

Hazard Class 8 (Corrosive) [1][6]

Packing Group II [6]

Experimental Protocols
Protocol: Safe Handling of Acetyl Iodide in a Laboratory Setting

Preparation and Precautionary Measures:

Before starting any work, ensure you are fully trained on the hazards and safe handling

procedures for acetyl iodide.[1]

Work in a well-ventilated chemical fume hood.
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Ensure that an eyewash station and safety shower are readily accessible.[9]

Remove all incompatible materials from the work area.

Have spill cleanup materials and neutralizing agents readily available.

Personal Protective Equipment (PPE):

Don the required PPE: a face shield and chemical splash goggles, chemical-resistant

gloves (Silver Shield®/4-H® recommended), and a chemical-resistant lab coat or suit.[1]

Use a NIOSH-approved respirator if there is a risk of inhalation.[1][6]

Handling and Dispensing:

Ground and bond containers and receiving equipment to prevent static discharge.[7]

Use only non-sparking tools.[7]

When transferring, do so slowly and carefully to avoid splashing.

Keep the container tightly sealed when not in use.[6][7]

If a reaction with water is possible, always add acetyl iodide to the other reagent slowly

and in a controlled manner. Never add water to acetyl iodide.[7]

Post-Handling and Cleanup:

Thoroughly wash hands and any exposed skin with soap and water after handling.[7]

Decontaminate any equipment that has come into contact with acetyl iodide.

Properly label and store any unused acetyl iodide according to the storage guidelines.

Dispose of all waste, including empty containers and contaminated materials, as

hazardous waste.

Visualizations
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Caption: Workflow for the safe handling of acetyl iodide from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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